N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C24H21N5O3/c30-24(17-9-12-21(22(15-17)29(31)32)28-13-3-4-14-28)25-18-10-7-16(8-11-18)23-26-19-5-1-2-6-20(19)27-23/h1-2,5-12,15H,3-4,13-14H2,(H,25,30)(H,26,27)
• InChI Key: NEQMUIDCJQYFQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4)[N+](=O)[O-]
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol

Description

N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide, also known as BNIPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical fields. BNIPB is a benzamide derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide involves the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has also been shown to induce apoptosis by activating caspase-3 and inhibiting Bcl-2 expression.
Biochemical and Physiological Effects:
N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inhibiting angiogenesis, reducing inflammation, and improving cardiac function. N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has also been shown to have neuroprotective effects by reducing neuronal apoptosis and protecting against neuroinflammation.

Advantages and Limitations for Lab Experiments

N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. However, N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide also has some limitations, including its high cost and potential toxicity at high concentrations.

Future Directions

Several future directions for N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide research include investigating its potential applications in other biomedical fields, optimizing its synthesis method to reduce cost and increase yield, and exploring its potential as a drug candidate for various diseases. Additionally, further studies are needed to understand the potential toxicity of N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide and to optimize its dosage and delivery methods.

Scientific Research Applications

N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been extensively studied for its potential applications in various biomedical fields, including cancer therapy, neuroprotection, and cardiovascular diseases. In cancer therapy, N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to protect neurons from oxidative stress and reduce inflammation. In cardiovascular diseases, N-[4-(1H-benzimidazol-2-yl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to improve cardiac function and reduce myocardial ischemia-reperfusion injury.